Cas no 1021256-34-7 (N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide)

• Product Name: N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• CAS No: 1021256-34-7
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 6293751
• PubChem ID: 42208750
• Update Time: 2025-05-20

N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide
• VU0639281-1
• N-(4-(3-((4-butylphenyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
• N-[4-[3-(4-butylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide
• AKOS024503469
• 1021256-34-7
• F5254-0422

• Inchi： 1S/C21H23N3O3S/c1-2-3-5-15-7-9-16(10-8-15)22-19(25)12-11-17-14-28-21(23-17)24-20(26)18-6-4-13-27-18/h4,6-10,13-14H,2-3,5,11-12H2,1H3,(H,22,25)(H,23,24,26)
• InChI Key： WBGGXVLYXAAPNO-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(NC1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide

N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1021256-34-7, known as N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates a thiazole ring, a furan carboxamide group, and a substituted phenyl moiety. The combination of these structural elements contributes to its unique pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly due to their ability to modulate various biological targets. The presence of the thiazole ring in this compound is significant, as it is known to enhance bioavailability and improve the pharmacokinetic profile of molecules. Additionally, the furan carboxamide group plays a crucial role in stabilizing the molecule's structure and enhancing its interactions with biological targets.

The substitution pattern of the phenyl group in this compound further adds to its complexity and potential utility. The butyl group attached to the phenyl ring introduces hydrophobicity, which can influence the molecule's solubility and permeability. This feature is particularly advantageous in drug design, where balancing hydrophilicity and lipophilicity is essential for achieving optimal pharmacokinetics.

Recent research has focused on the synthesis and optimization of this compound. Advanced synthetic methodologies, including multi-component reactions and catalytic processes, have been employed to streamline its production. These efforts have not only improved the yield but also enhanced the purity of the compound, making it more suitable for preclinical studies.

In terms of pharmacological activity, this compound has shown promising results in vitro and in vivo models. It exhibits selective inhibition against certain enzymes and receptors, making it a potential candidate for treating various diseases. For instance, studies have demonstrated its ability to modulate signaling pathways involved in inflammation and neurodegenerative disorders.

The application of computational chemistry tools has further elucidated the molecular mechanisms underlying its activity.Docking studies have revealed key interactions between the compound and its target proteins, providing insights into its binding affinity and selectivity.

Moreover, this compound has been investigated for its potential as a lead molecule in drug discovery programs. Its structural versatility allows for further modifications to optimize its efficacy and safety profiles. Researchers are exploring various strategies to enhance its potency while minimizing off-target effects.

In conclusion, N-(4-{2-[(4-butylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)furan-2-carboxamide represents a cutting-edge advancement in medicinal chemistry. With its unique structure and promising pharmacological properties, this compound holds significant potential for developing novel therapeutic agents.